Cas no 2228407-12-1 (1-(3-chloro-4-fluorophenyl)-2-fluoroethan-1-ol)

• Product Name: 1-(3-chloro-4-fluorophenyl)-2-fluoroethan-1-ol
• CAS No: 2228407-12-1
• MF: C₈H₇ClF₂O
• MW: 192.590388536453
• CID: 6226856
• PubChem ID: 165636299
• Update Time: 2025-10-19

1-(3-chloro-4-fluorophenyl)-2-fluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-4-fluorophenyl)-2-fluoroethan-1-ol
• EN300-1980270
• 2228407-12-1

• Inchi： 1S/C8H7ClF2O/c9-6-3-5(8(12)4-10)1-2-7(6)11/h1-3,8,12H,4H2
• InChI Key： OEJKYMKCQJUEJZ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C(CF)O)F

Computed Properties

• Exact Mass: 192.0153489g/mol
• Monoisotopic Mass: 192.0153489g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-chloro-4-fluorophenyl)-2-fluoroethan-1-ol

Professional Introduction to Compound with CAS No. 2228407-12-1 and Product Name: 1-(3-chloro-4-fluorophenyl)-2-fluoroethan-1-ol

The compound identified by the CAS number 2228407-12-1 and the product name 1-(3-chloro-4-fluorophenyl)-2-fluoroethan-1-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of considerable interest in both academic research and industrial development. The structural features of this molecule, particularly the presence of chloro and fluoro substituents on the aromatic ring, contribute to its unique chemical properties and potential therapeutic applications.

In recent years, there has been a growing emphasis on the development of novel pharmaceutical agents that can address unmet medical needs. The compound 1-(3-chloro-4-fluorophenyl)-2-fluoroethan-1-ol has been extensively studied for its potential role in modulating various biological pathways. The fluoro group, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in drug design. This feature has made fluorinated compounds a cornerstone in the development of modern medicines.

One of the most compelling aspects of this compound is its structural similarity to known pharmacophores that have demonstrated efficacy in treating a range of diseases. The 3-chloro-4-fluorophenyl moiety is particularly noteworthy, as it has been shown to interact with specific targets in the body, thereby influencing physiological processes. For instance, studies have suggested that this moiety can interfere with enzyme activity, which could be beneficial in the treatment of inflammatory disorders and other conditions characterized by abnormal enzymatic activity.

Recent advancements in computational chemistry have allowed researchers to predict the biological activity of compounds like 1-(3-chloro-4-fluorophenyl)-2-fluoroethan-1-ol with greater accuracy. Molecular modeling techniques have been employed to simulate how this compound interacts with biological targets at the atomic level. These simulations have provided valuable insights into the compound's mechanism of action and have helped guide further optimization efforts. The integration of machine learning algorithms has further enhanced these predictions, enabling researchers to identify potential lead compounds more efficiently.

The synthesis of 1-(3-chloro-4-fluorophenyl)-2-fluoroethan-1-ol presents unique challenges due to its complex structure. However, recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as cross-coupling reactions and fluorination methods have been refined to achieve high yields and purity levels. These advancements are crucial for ensuring that subsequent preclinical and clinical studies can be conducted using high-quality material.

Preclinical studies have begun to explore the potential therapeutic applications of 1-(3-chloro-4-fluorophenyl)-2-fluoroethan-1-ol. Initial findings suggest that this compound exhibits inhibitory effects on certain enzymes and receptors, which could make it a viable candidate for treating conditions such as cancer and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier is also an attractive feature, as it opens up possibilities for treating central nervous system disorders.

In addition to its therapeutic potential, 1-(3-chloro-4-fluorophenyl)-2-fluoroethan-1-ol has shown promise as a tool compound in chemical biology research. Its well-defined structure allows researchers to use it as a reference molecule for studying enzyme mechanisms and developing new inhibitors. This has implications not only for drug discovery but also for understanding fundamental biological processes at a molecular level.

The regulatory landscape for new pharmaceutical agents continues to evolve, with increasing emphasis on safety and efficacy. As such, rigorous testing is essential before 1-(3-chloro-4-fluorophenyl)-2-fluoroethan-1-ol can be considered for clinical use. Ongoing studies are designed to evaluate its pharmacokinetic properties, toxicity profiles, and potential side effects. These studies are critical for ensuring that any future therapeutic applications are both safe and effective.

The role of collaboration in advancing pharmaceutical research cannot be overstated. Partnerships between academic institutions, biotechnology companies, and pharmaceutical firms have been instrumental in bringing compounds like 1-(3-chloro-4-fluorophenyl)-2-fluoroethan-1-ol closer to market readiness. By leveraging expertise across different disciplines, researchers can overcome technical challenges more effectively and accelerate the development process.

Looking ahead, the continued exploration of 1-(3-chloro-4-fluorophenyl)-2-fluoroethan-1-ol holds significant promise for both scientific discovery and medical innovation. As our understanding of biological systems grows more sophisticated, compounds like this one will play an increasingly important role in addressing complex diseases. The integration of cutting-edge technologies into drug discovery pipelines will further enhance our ability to develop novel treatments that meet global healthcare needs.